methyl 5-((2-(cyclopropanecarboxamido)-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[[2-(cyclopropanecarbonylamino)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-5-yl]methyl]furan-2-carboxylate
• InChI: InChI=1S/C17H19N3O4S/c1-23-16(22)13-5-4-11(24-13)8-20-7-6-12-14(9-20)25-17(18-12)19-15(21)10-2-3-10/h4-5,10H,2-3,6-9H2,1H3,(H,18,19,21)
• InChI Key: HNLOZLHAFRMODF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CN2CCC3=C(C2)SC(=N3)NC(=O)C4CC4
• Molecular Formula: C17H19N3O4S
• Molecular Weight: 361.4 g/mol

Description

Methyl 5-((2-(cyclopropanecarboxamido)-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)methyl)furan-2-carboxylate is a useful research compound. Its molecular formula is C17H19N3O4S and its molecular weight is 361.42. The purity is usually 95%.
BenchChem offers high-quality methyl 5-((2-(cyclopropanecarboxamido)-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)methyl)furan-2-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 5-((2-(cyclopropanecarboxamido)-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)methyl)furan-2-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Applications

• Antiprotozoal Agents : Research on dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines has highlighted their strong DNA affinities and significant in vitro and in vivo antiprotozoal activities, offering a basis for the development of therapeutic agents against protozoal infections (Ismail et al., 2004).

• Organic Ligands and Antimicrobial Activity : Studies on furan ring-containing organic ligands and their transition metal complexes have shown antimicrobial activity against human pathogenic bacteria, suggesting potential applications in developing new antimicrobial agents (Patel, 2020).

• Heterocyclic Syntheses : The synthesis of heterocycles from arylation products of unsaturated compounds, including 5-arylfuran-2-carboxylic acids and their derivatives, highlights the utility of furan compounds in constructing complex heterocyclic structures, potentially useful in pharmaceutical chemistry (Gorak et al., 2009).

• Neuroinflammation Imaging : A study introduced a PET radiotracer specific for CSF1R, a microglia-specific marker, indicating its utility in noninvasively imaging neuroinflammation and potentially aiding in the development of therapeutics for neuroinflammation-related disorders (Horti et al., 2019).